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Compound of Interest

1-Palmitoyl-sn-glycero-3-
Compound Name:
phosphocholine

Cat. No.: B122882

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Palmitoyl-sn-glycero-3-
phosphocholine (LPC 16:0), a key lysophospholipid involved in a multitude of cellular
processes. This document details its chemical identity, physicochemical properties, biological
activities, and its role in critical signaling pathways. Furthermore, it offers detailed protocols for
key experiments and visual diagrams to facilitate a deeper understanding of its molecular
interactions and experimental workflows.

Chemical Identity and Synonyms

1-Palmitoyl-sn-glycero-3-phosphocholine is a species of lysophosphatidylcholine where the
fatty acid at the sn-1 position is palmitic acid. It is crucial for researchers to be familiar with its
various synonyms to effectively navigate the scientific literature and databases.
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Synonym Type

Synonym

IUPAC Name

[(2R)-3-hexadecanoyloxy-2-hydroxypropyl] 2-
(trimethylazaniumyl)ethyl phosphate[1]

Common Abbreviations

LPC(16:0), 16:0 Lyso-PC, LysoPC(16:0)[1][2][3]

Chemical Names

1-Hexadecanoyl-sn-glycero-3-phosphocholine,
1-Palmitoyl-lysophosphatidylcholine, L-a-
Palmitoyl-lysophosphatidylcholine[1][4][5]

Systematic Name

1-hexadecanoyl-sn-glycero-3-phosphocholine[2]

CAS Number 17364-16-8[1][4][6]
PubChem CID 460602[1]

ChEBI ID CHEBI:72998[1]
LIPID MAPS ID LMGP01050018][1]

Physicochemical and Biological Properties

A summary of the key physicochemical and biological properties of 1-Palmitoyl-sn-glycero-3-

phosphocholine is presented below, providing essential data for experimental design and

interpretation.

© 2025 BenchChem. All rights reserved.

2/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/36781750/
https://pubmed.ncbi.nlm.nih.gov/36781750/
https://broadpharm.com/protocol_files/cell_viability_assays
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Measuring_IL_6_and_TNF_alpha_Inhibition_by_Irak4_IN_20.pdf
https://pubmed.ncbi.nlm.nih.gov/36781750/
https://encyclopedia.pub/entry/44196
https://www.reddotbiotech.com/elisa-kits/human-lysophosphatidylcholine-acyltransferase-2-lpcat2-elisa-kit-19171.html
https://broadpharm.com/protocol_files/cell_viability_assays
https://pubmed.ncbi.nlm.nih.gov/36781750/
https://encyclopedia.pub/entry/44196
https://pmc.ncbi.nlm.nih.gov/articles/PMC8955843/
https://pubmed.ncbi.nlm.nih.gov/36781750/
https://pubmed.ncbi.nlm.nih.gov/36781750/
https://pubmed.ncbi.nlm.nih.gov/36781750/
https://www.benchchem.com/product/b122882?utm_src=pdf-body
https://www.benchchem.com/product/b122882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C24H50NO7P [1][6]
Molecular Weight 495.6 g/mol [1]14]
Appearance White solid/powder [5][6]
Purity >98% [6]

Storage Temperature -20°C [4][5]
Biological Source Synthetic or naturally occurring  [4][5]

Pro-inflammatory activity,

involved in atherosclerosis,
Biological Activity enhances neutrophil function, [7]

induces superoxide overload in

HUVECSs.

Signaling Pathways and Biological Roles

1-Palmitoyl-sn-glycero-3-phosphocholine is a bioactive lipid mediator that plays a significant
role in various signaling pathways, particularly those related to inflammation and cardiovascular
disease.

Pro-inflammatory Signaling in Endothelial Cells

LPC(16:0) is known to induce a pro-inflammatory response in endothelial cells, a key event in
the pathogenesis of atherosclerosis. It can stimulate the expression of adhesion molecules and
the production of pro-inflammatory cytokines. This process is mediated through the activation
of several downstream signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Palmitoyl-sn-glycero-
3-phosphocholine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122882#synonyms-for-1-palmitoyl-sn-glycero-3-
phosphocholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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